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Compound of Interest

Compound Name: Stearyl palmitoleate

CAS No.: 108321-24-0

Cat. No.: B15549152

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Stearyl palmitoleate (CAS: 22393-84-6), a wax ester formed from the esterification of stearyl

alcohol and palmitoleic acid, is a molecule of growing interest in various scientific and industrial

fields, including cosmetics and potentially pharmaceuticals. This technical guide provides a

comprehensive overview of its physicochemical properties, synthesis, analytical methods, and

putative biological activities. While direct experimental data on stearyl palmitoleate is limited,

this document extrapolates potential mechanisms of action based on the known biological roles

of its constituent molecules, palmitoleic acid and stearyl alcohol. Detailed experimental

protocols for synthesis and analysis are proposed, and key signaling pathways likely

modulated by its components are visualized.

Physicochemical Properties
Stearyl palmitoleate, with the chemical formula C₃₄H₆₆O₂, is a large, hydrophobic molecule. A

summary of its known and predicted physicochemical properties is presented in Table 1. Much

of the available data is computational, highlighting the need for further experimental validation.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b15549152#bc-rfq
https://www.benchchem.com/product/b15549152/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-stearyl-palmitoleate-cas-number-22393-84-6
https://www.benchchem.com/product/b15549152/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-stearyl-palmitoleate-cas-number-22393-84-6
https://www.benchchem.com/product/b15549152/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-stearyl-palmitoleate-cas-number-22393-84-6
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15549152?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Weight 506.89 g/mol --INVALID-LINK--

Molecular Formula C₃₄H₆₆O₂ --INVALID-LINK--

IUPAC Name
octadecyl (9Z)-hexadec-9-

enoate
--INVALID-LINK--

Synonyms

Octadecyl (Z)-9-

hexadecenoate, Stearyl

palmitoleate

--INVALID-LINK--

CAS Number 22393-84-6 --INVALID-LINK--

Appearance

White crystals or flakes

(predicted based on similar

wax esters)

--INVALID-LINK--

Melting Point
Predicted to be a waxy solid at

room temperature

Boiling Point
(Not experimentally

determined)

Solubility
Insoluble in water; soluble in

organic solvents.
--INVALID-LINK--

Kovats Retention Index

(Standard non-polar)
3528.96 --INVALID-LINK--

Synthesis of Stearyl Palmitoleate
The synthesis of stearyl palmitoleate can be achieved through both chemical and enzymatic

methods. Enzymatic synthesis is often preferred due to its specificity and milder reaction

conditions.

Proposed Experimental Protocol: Lipase-Catalyzed
Synthesis
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This protocol outlines a general method for the enzymatic synthesis of stearyl palmitoleate
using a commercially available immobilized lipase.

Materials:

Palmitoleic acid

Stearyl alcohol

Immobilized Candida antarctica lipase B (Novozym 435)

n-Hexane (or other suitable organic solvent)

Molecular sieves (3Å)

Rotary evaporator

Silica gel for column chromatography

Hexane and ethyl acetate for chromatography

Procedure:

In a round-bottom flask, dissolve equimolar amounts of palmitoleic acid and stearyl alcohol in

n-hexane.

Add activated molecular sieves to the mixture to remove any residual water.

Add immobilized Candida antarctica lipase B (typically 5-10% by weight of the total

substrates).

Incubate the reaction mixture at a controlled temperature (e.g., 40-60°C) with constant

stirring for 24-48 hours.

Monitor the reaction progress using Thin Layer Chromatography (TLC) or Gas

Chromatography (GC).

Once the reaction is complete, filter off the immobilized enzyme for potential reuse.
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Remove the solvent from the filtrate using a rotary evaporator.

Purify the crude product by silica gel column chromatography, eluting with a gradient of

hexane and ethyl acetate to isolate the pure stearyl palmitoleate.

Enzymatic Synthesis of Stearyl Palmitoleate

Reactants

Palmitoleic Acid

Reaction Mixture

Stearyl Alcohol Immobilized Lipase Organic Solvent (n-Hexane)

Incubation (40-60°C)

Purification (Column Chromatography)

Stearyl Palmitoleate (Product)

Click to download full resolution via product page

Caption: Workflow for the enzymatic synthesis of stearyl palmitoleate.

Analytical Methods
The characterization and quantification of stearyl palmitoleate can be performed using

standard analytical techniques for lipid analysis.
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Proposed Experimental Protocol: Gas Chromatography-
Mass Spectrometry (GC-MS)
GC-MS is a powerful technique for the analysis of volatile and semi-volatile compounds like

wax esters.

Instrumentation:

Gas chromatograph coupled to a mass spectrometer (e.g., Agilent 8890 GC with a 7010B

Triple Quadrupole GC/MS).

High-temperature capillary column (e.g., DB-1 HT, 15 m x 0.25 mm, 0.10 µm film thickness).

GC Conditions:

Injector Temperature: 320°C

Oven Program: Initial temperature of 150°C, hold for 1 min, ramp to 320°C at 10°C/min, hold

for 10 min.

Carrier Gas: Helium at a constant flow rate.

MS Conditions:

Ion Source Temperature: 230°C

Ionization Mode: Electron Ionization (EI) at 70 eV.

Scan Range: m/z 50-800.

Sample Preparation:

Dissolve the purified stearyl palmitoleate or the reaction mixture in a suitable solvent like

hexane or toluene to a concentration of approximately 1 mg/mL.
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GC-MS Analysis Workflow for Stearyl Palmitoleate

Sample Preparation

GC Injection

Separation in GC Column

Ionization (EI)

Mass Analysis

Data Acquisition & Analysis

Click to download full resolution via product page

Caption: Stearyl palmitoleate analysis workflow using GC-MS.

Putative Biological Activity and Mechanism of
Action
Direct pharmacological studies on stearyl palmitoleate are scarce. However, the biological

activities of its constituent molecules, palmitoleic acid and stearyl alcohol, are well-documented

and suggest potential therapeutic applications.

Role of Palmitoleic Acid
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Palmitoleic acid, a monounsaturated fatty acid, is recognized for its anti-inflammatory and

metabolic regulatory properties. It is a known agonist for G protein-coupled receptor 120

(GPR120) and a modulator of peroxisome proliferator-activated receptor alpha (PPARα).

Anti-inflammatory Effects: Palmitoleic acid has been shown to exert anti-inflammatory effects

by activating GPR120, which can lead to the inhibition of pro-inflammatory signaling

pathways such as the NF-κB pathway.[1][2] It may also ameliorate palmitic acid-induced pro-

inflammation via TLR4-dependent signaling.[3]

Metabolic Regulation: Through its interaction with PPARα, palmitoleic acid can influence the

expression of genes involved in lipid metabolism and fatty acid oxidation.[4][5] Activation of

mTORC1 signaling has been shown to positively regulate palmitoleic acid levels.[6]

Role of Stearyl Alcohol
Stearyl alcohol is a long-chain fatty alcohol widely used in cosmetics and pharmaceuticals as

an emollient, emulsifier, and thickener.[7][8][9] Its primary role is in formulation and drug

delivery, contributing to the physical properties and stability of topical products. While it is

generally considered to have low toxicity, its direct pharmacological activity is limited.[9][10]

Postulated Signaling Pathways for Stearyl Palmitoleate
Based on the activity of palmitoleic acid, it is hypothesized that stearyl palmitoleate, upon

enzymatic hydrolysis to its constituent fatty acid and alcohol, could modulate key signaling

pathways involved in inflammation and metabolism.
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Postulated GPR120 Signaling Pathway for Palmitoleic Acid
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Caption: GPR120-mediated anti-inflammatory signaling by palmitoleic acid.
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Postulated PPARα Signaling Pathway for Palmitoleic Acid
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Caption: PPARα-mediated regulation of lipid metabolism by palmitoleic acid.

Conclusion
Stearyl palmitoleate is a wax ester with potential applications in the cosmetic and

pharmaceutical industries. While direct experimental data is limited, its physicochemical

properties can be reasonably predicted, and established methods for the synthesis and

analysis of similar wax esters can be readily adapted. The known biological activities of its

constituent molecules, particularly the anti-inflammatory and metabolic regulatory roles of

palmitoleic acid, provide a strong rationale for further investigation into the pharmacological

potential of stearyl palmitoleate. Future research should focus on obtaining robust
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experimental data for its physicochemical properties, optimizing synthesis and purification

protocols, and conducting in vitro and in vivo studies to elucidate its specific biological effects

and mechanisms of action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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